Cas no 1343666-45-4 (2-(chloromethyl)-4-ethyl-1,3-thiazole)

• Product Name: 2-(chloromethyl)-4-ethyl-1,3-thiazole
• CAS No: 1343666-45-4
• MF: C₆H₈ClNS
• MW: 161.652419090271
• MDL: MFCD17251327
• CID: 4590800
• PubChem ID: 57001920
• Update Time: 2024-03-01

2-(chloromethyl)-4-ethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-4-ethyl-1,3-thiazole

• MDL： MFCD17251327
• Inchi： 1S/C6H8ClNS/c1-2-5-4-9-6(3-7)8-5/h4H,2-3H2,1H3
• InChI Key： ANGYEEBXTFHGEI-UHFFFAOYSA-N
• SMILES： S1C=C(CC)N=C1CCl

Computed Properties

• Exact Mass: 161.0065981g/mol
• Monoisotopic Mass: 161.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles